3-benzyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole

• IUPAC Name: 4-benzyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10,12,14-tetraene
• InChI: InChI=1S/C21H22N2/c1-2-7-16(8-3-1)15-22-13-14-23-19-11-5-4-9-17(19)18-10-6-12-20(22)21(18)23/h1-5,7-9,11,20H,6,10,12-15H2
• InChI Key: RXBCTVPAGYKEHI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3=C(C1)C4=CC=CC=C4N3CCN2CC5=CC=CC=C5
• Molecular Formula: C21H22N2
• Molecular Weight: 302.4 g/mol

Description

3-benzyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole is a synthetic compound that has been widely studied for its potential use in scientific research. This molecule has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. In

Mechanism of Action

The mechanism of action of 3-benzyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole is not fully understood, but it is believed to involve the modulation of neurotransmitter activity in the brain. This compound has been shown to bind to several different types of neurotransmitter receptors, which can either increase or decrease the activity of those receptors. This can lead to a wide range of biochemical and physiological effects, depending on the specific receptors that are affected.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific receptors that are affected. Some of the effects that have been observed include changes in mood and behavior, alterations in heart rate and blood pressure, and changes in the release of various hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-benzyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole in lab experiments is its high affinity for several different types of neurotransmitter receptors. This makes it a valuable tool for studying the effects of neurotransmitters on the brain and nervous system. However, one limitation of this compound is that it can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities for use in experiments.

Future Directions

There are several future directions for research on 3-benzyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole. One area of interest is in the development of new compounds that are based on this molecule but have improved properties, such as increased potency or selectivity for specific neurotransmitter receptors. Another area of interest is in the study of the long-term effects of this compound on the brain and nervous system, as well as its potential use in the treatment of neurological disorders. Finally, there is also interest in exploring the use of this compound in combination with other drugs or therapies to enhance its effects and improve its therapeutic potential.

Synthesis Methods

The synthesis of 3-benzyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole is a complex process that involves several steps. One common method for synthesizing this compound is through a reaction between 2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole and benzyl bromide. This reaction is typically carried out in the presence of a strong base, such as sodium hydride or potassium tert-butoxide. The resulting product is then purified through a series of chromatography steps to obtain the final compound.

Scientific Research Applications

3-benzyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole has a wide range of scientific research applications. One of the most common uses of this compound is in the study of neurotransmitters and their receptors. This molecule has been shown to have a high affinity for several different types of neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. This makes it a valuable tool for studying the effects of these neurotransmitters on the brain and nervous system.